manumycin E
manumycin E
Brand Name:
Vulcanchem
CAS No.:
156250-43-0
VCID:
VC0138918
InChI:
InChI=1S/C30H34N2O7/c1-20(2)13-9-5-3-4-6-10-14-24(35)31-21-19-30(38,29-28(39-29)27(21)37)18-12-8-7-11-15-25(36)32-26-22(33)16-17-23(26)34/h3-8,10-12,14-15,18-20,28-29,33,38H,9,13,16-17H2,1-2H3,(H,31,35)(H,32,36)/b5-3+,6-4+,8-7+,14-10+,15-11+,18-12+
SMILES:
CC(C)CCC=CC=CC=CC(=O)NC1=CC(C2C(C1=O)O2)(C=CC=CC=CC(=O)NC3=C(CCC3=O)O)O
Molecular Formula:
C30H34N2O7
Molecular Weight:
534.6 g/mol
manumycin E
CAS No.: 156250-43-0
Main Products
VCID: VC0138918
Molecular Formula: C30H34N2O7
Molecular Weight: 534.6 g/mol
| CAS No. | 156250-43-0 |
|---|---|
| Product Name | manumycin E |
| Molecular Formula | C30H34N2O7 |
| Molecular Weight | 534.6 g/mol |
| IUPAC Name | (2E,4E,6E)-N-[5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxocyclopenten-1-yl)amino]-7-oxohepta-1,3,5-trienyl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-10-methylundeca-2,4,6-trienamide |
| Standard InChI | InChI=1S/C30H34N2O7/c1-20(2)13-9-5-3-4-6-10-14-24(35)31-21-19-30(38,29-28(39-29)27(21)37)18-12-8-7-11-15-25(36)32-26-22(33)16-17-23(26)34/h3-8,10-12,14-15,18-20,28-29,33,38H,9,13,16-17H2,1-2H3,(H,31,35)(H,32,36)/b5-3+,6-4+,8-7+,14-10+,15-11+,18-12+ |
| Standard InChIKey | VVOBNOKKAUOIJN-OFFYCFQJSA-N |
| Isomeric SMILES | CC(C)CC/C=C/C=C/C=C/C(=O)NC1=CC(C2C(C1=O)O2)(/C=C/C=C/C=C/C(=O)NC3=C(CCC3=O)O)O |
| SMILES | CC(C)CCC=CC=CC=CC(=O)NC1=CC(C2C(C1=O)O2)(C=CC=CC=CC(=O)NC3=C(CCC3=O)O)O |
| Canonical SMILES | CC(C)CCC=CC=CC=CC(=O)NC1=CC(C2C(C1=O)O2)(C=CC=CC=CC(=O)NC3=C(CCC3=O)O)O |
| Synonyms | manumycin E |
| PubChem Compound | 6444301 |
| Last Modified | Nov 11 2021 |
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